![molecular formula C18H18ClFN2O3 B2812295 N-(3-chloro-4-fluorophenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide CAS No. 2034616-50-5](/img/structure/B2812295.png)
N-(3-chloro-4-fluorophenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide
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Description
N-(3-chloro-4-fluorophenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide, commonly known as CFM-2, is a small molecule compound that has been widely studied for its potential therapeutic applications. CFM-2 is a nicotinamide derivative that has shown promising results in preclinical studies as an anti-inflammatory and analgesic agent. In
Scientific Research Applications
- Metabotropic Glutamate Receptor 4 (mGlu4) Modulation : Researchers have explored this compound as a potential positive allosteric modulator (PAM) of mGlu4 receptors. These receptors play a crucial role in synaptic transmission and are implicated in neurological disorders. The compound’s ability to modulate mGlu4 activity could have therapeutic implications .
- Tyrosinase Inhibition : The 3-chloro-4-fluorophenyl motif has been leveraged to identify inhibitors of tyrosinase, an enzyme involved in melanin biosynthesis. Inhibiting tyrosinase may have applications in skin-related conditions and cosmetics .
- Isocyanate Chemistry : The compound contains an isocyanate functional group (N=C=O). Isocyanates are versatile building blocks in organic synthesis, used to create polyurethanes, pharmaceuticals, and agrochemicals. Researchers may explore its reactivity and applications in designing novel materials .
- Agrochemical Research : Investigating the compound’s effects on plant growth, pests, or diseases could lead to the development of new agrochemicals. Its unique structure may offer advantages over existing compounds .
- Safety and Toxicity Assessment : Understanding the compound’s safety profile is essential. Researchers may evaluate its toxicity, metabolism, and potential side effects to inform drug development .
- Structure-Activity Relationship (SAR) : Computational studies can explore the SAR of this compound. Predictive models may guide modifications for improved activity or selectivity .
Medicinal Chemistry and Drug Development
Materials Science and Organic Synthesis
Biological Studies and Agrochemicals
Pharmacology and Toxicology
Computational Chemistry and Molecular Modeling
Chemical Biology and Enzyme Kinetics
properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClFN2O3/c19-15-9-14(2-3-16(15)20)22-18(23)13-1-4-17(21-10-13)25-11-12-5-7-24-8-6-12/h1-4,9-10,12H,5-8,11H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNXCMNVETFEZIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1COC2=NC=C(C=C2)C(=O)NC3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClFN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-4-fluorophenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide |
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